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Compound of Interest

Compound Name: Dess-Martin periodinane

Cat. No.: B144149 Get Quote

Dess-Martin periodinane (DMP), with the systematic name 1,1,1-triacetoxy-1,1-dihydro-1,2-

benziodoxol-3(1H)-one, is a hypervalent iodine reagent renowned for its efficacy in the mild and

selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively.

[1][2][3] Developed in 1983 by Daniel Dess and James Martin, this reagent has become

indispensable in modern organic synthesis, particularly in the context of drug development and

the total synthesis of complex natural products.[3][4][5] Its advantages over traditional

chromium- or DMSO-based oxidants include milder reaction conditions (room temperature and

neutral pH), shorter reaction times, higher yields, simplified workups, and excellent

chemoselectivity, preserving many sensitive functional groups.[6][7]

Physical and Chemical Properties
DMP is a white, crystalline powder that is soluble in many common organic solvents, a

characteristic that distinguishes it from its precursor, 2-iodoxybenzoic acid (IBX).[6][8][9] The

acetate groups attached to the central iodine atom enhance its solubility and reactivity.[6]

Despite its stability and long shelf life, DMP is sensitive to moisture and air and is known to be

potentially explosive, especially when heated above 130°C or under confinement.[10][11][12]

Table 1: Physical Properties of Dess-Martin Periodinane
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Property Value Citations

CAS Number 87413-09-0 [9][10]

Molecular Formula C₁₃H₁₃IO₈ [10][13]

Molecular Weight 424.14 g/mol [9][10]

Appearance White crystalline powder [8][9][10]

Melting Point 130-133 °C (lit.) [8][9][10]

Density 1.369 g/mL at 25 °C [10]

Flash Point >221 °F (>105 °C) [10]

Storage Temperature
0-6 °C or deep freeze (below

-20°C)
[10][11]

Table 2: Solubility of Dess-Martin Periodinane

Solvent Solubility Citations

Dichloromethane (CH₂Cl₂) Soluble [8]

Chloroform (CHCl₃) Soluble [8]

Acetonitrile (CH₃CN) Soluble [8]

Acetone Soluble [8]

Diethyl Ether Slightly soluble [8]

Hexane Slightly soluble [8]

Chemical Reactivity and Mechanism
The primary application of DMP is the oxidation of alcohols.[2][8] The reaction is highly

chemoselective; functional groups such as furan rings, sulfides, vinyl ethers, and secondary

amides are typically unaffected.[6] The oxidation proceeds under neutral conditions, although it

can be buffered with pyridine or sodium bicarbonate to protect acid-labile compounds from the
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two equivalents of acetic acid produced during the reaction.[3] Interestingly, the addition of

water can accelerate the rate of oxidation.[3][12]

The mechanism of the Dess-Martin oxidation begins with a rapid ligand exchange between the

alcohol and an acetate group on the hypervalent iodine center.[6][14] This forms a

diacetoxyalkoxyperiodinane intermediate.[6] An acetate ion then acts as a base, abstracting the

alpha-proton from the alcohol moiety in an intramolecular fashion.[14][15] This leads to the

formation of the carbonyl compound, a reduced iodinane byproduct, and acetic acid.[6][14]
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Caption: Mechanism of the Dess-Martin oxidation of alcohols.

Experimental Protocols
1. Synthesis of Dess-Martin Periodinane (Improved Procedure)

This protocol is based on the improved method developed by Ireland and Liu, which offers

higher yields and a simplified workup compared to the original procedure.[6] The synthesis

involves the acylation of 2-iodoxybenzoic acid (IBX).

Materials:

2-Iodoxybenzoic acid (IBX)

Acetic anhydride (Ac₂O)
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p-Toluenesulfonic acid (TsOH)

Diethyl ether

Procedure:

To a flask containing acetic anhydride (4 equivalents), add 2-iodoxybenzoic acid (IBX) (1

equivalent).[16]

Add a catalytic amount of p-toluenesulfonic acid (TsOH·H₂O) to the stirring solution.[6][16]

Heat the mixture in an oil bath at 80°C for approximately 2 hours. The reaction progress

can be monitored by observing the dissolution of IBX and the formation of a clear solution,

which then becomes a slurry.[16]

After the reaction is complete, allow the mixture to cool to room temperature and then

place it in an ice bath (0°C) to facilitate precipitation.[16]

Collect the resulting white solid by vacuum filtration through a fritted glass funnel.[16][17]

Wash the solid thoroughly with several portions of anhydrous diethyl ether to remove

residual acetic anhydride and TsOH.[16][17]

Dry the product under high vacuum for 24 hours to yield pure Dess-Martin periodinane
as a white, crystalline solid.[17]

Safety Note: The intermediate IBX is shock-sensitive, and DMP itself is potentially explosive.

[12] All procedures should be carried out behind a blast shield with appropriate personal

protective equipment.[16]
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Caption: Experimental workflow for the synthesis of DMP.

2. General Protocol for Oxidation of an Alcohol using DMP

This is a general procedure for the oxidation of a primary or secondary alcohol to the

corresponding aldehyde or ketone.
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Materials:

Alcohol substrate

Dess-Martin periodinane (1.2 - 1.8 equivalents)[9][18]

Dichloromethane (CH₂Cl₂) (anhydrous)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Diethyl ether or Ethyl acetate for extraction

Magnesium sulfate (MgSO₄) or Sodium sulfate (Na₂SO₄)

Procedure:

Dissolve the alcohol substrate (1 equivalent) in anhydrous dichloromethane (to a

concentration of ~0.1 M).[9]

Add Dess-Martin periodinane (1.2-1.8 equivalents) to the solution in one portion at room

temperature.[9][18]

Stir the reaction mixture at room temperature. The reaction is typically complete within 0.5

to 4 hours.[2][18] Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, dilute the reaction mixture with diethyl ether.[17]

Quench the reaction by adding a 1:1 mixture of saturated aqueous NaHCO₃ and saturated

aqueous Na₂S₂O₃. Stir vigorously until the solid byproducts dissolve and the two layers

become clear.[17]

Separate the organic and aqueous layers. Extract the aqueous layer multiple times with

diethyl ether.[17]

Combine the organic layers, wash with brine, dry over MgSO₄ or Na₂SO₄, filter, and

concentrate under reduced pressure to yield the crude carbonyl compound.
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Purify the product as necessary, typically by column chromatography.
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Caption: General workflow for the oxidation of an alcohol using DMP.

Safety and Handling
DMP is an oxidizing solid and may intensify fire.[19][20] It is also harmful if swallowed, inhaled,

or in contact with skin, and causes skin and eye irritation.[20][21]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away

from combustible materials.[11][22] For long-term stability, storage under an inert

atmosphere (e.g., nitrogen or argon) at freezer temperatures (-20°C) is recommended.[1][11]

Handling: Use in a well-ventilated fume hood.[11] Wear appropriate personal protective

equipment (PPE), including gloves, lab coat, and safety goggles.[21] Avoid formation of dust

and aerosols.[21] Keep away from heat and sources of ignition.[11]

Incompatibilities: DMP is incompatible with strong reducing agents and combustible

materials.[11][22]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[11]

Applications in Drug Development and Research
The mildness and high chemoselectivity of DMP make it an invaluable tool in the synthesis of

complex molecules, particularly pharmaceutical intermediates and natural products where

sensitive functional groups must be preserved.[4][10][23] It is frequently used to oxidize N-

protected amino alcohols without epimerization, a critical step in peptide and chiral drug

synthesis.[8] The reagent's reliability and effectiveness have cemented its role as a go-to

oxidant in both academic research and industrial drug development settings.[4][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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